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Compound of Interest

Compound Name: Dicyclobutylidene

Cat. No.: B1204455

Dicyclobutylidene: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise yet comprehensive overview of dicyclobutylidene, a
unique bicyclic alkene. While not extensively documented in the context of drug development,
its distinct structure presents potential avenues for synthetic exploration. This document
consolidates available data on its chemical identity, physical properties, and general synthetic
approaches for related compounds, offering a foundational resource for researchers interested
in this and similar chemical scaffolds.

Chemical Identity

Dicyclobutylidene is a hydrocarbon featuring two cyclobutane rings connected by a double
bond. Its precise identification is crucial for database searches, procurement, and regulatory
compliance.
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Identifier Value Citation
IUPAC Name cyclobutylidenecyclobutane [1]
CAS Number 6708-14-1 [1]
Molecular Formula C8H12 [1]
Molecular Weight 108.18 g/mol [1]
InChi Key ANQVAFUCYRTKOQ- o

UHFFFAOYSA-N

Canonical SMILES ClCcC(=C2cce2) 1

Physicochemical Properties

Understanding the physicochemical properties of dicyclobutylidene is fundamental to its

handling, application in synthetic protocols, and potential biological interactions. The following

table summarizes key computed properties.

Property Value

Citation

XLogP3 2.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count 0
Rotatable Bond Count 0
Exact Mass 108.093900383 g/mol [1]
Monoisotopic Mass 108.093900383 g/mol [1]

Topological Polar Surface Area 0 A2

Heavy Atom Count 8
Complexity 103
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Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of dicyclobutylidene are not readily
available in the public domain. However, the synthesis of structurally related diarylidene
derivatives of cyclobutanone has been described and can serve as a methodological reference.
A general approach involves the Claisen-Schmidt condensation.[2]

Example Protocol: Synthesis of
Dibenzylidenecyclobutanone[2]

This protocol describes the synthesis of a related class of compounds and should be adapted
and optimized for dicyclobutylidene.

Materials:

Cyclobutanone

Aromatic aldehyde (e.g., benzaldehyde)

Base catalyst (e.g., sodium hydroxide or potassium hydroxide)

Solvent (e.g., ethanol)

Procedure:

A solution of the chosen aromatic aldehyde (2 equivalents) and cyclobutanone (1 equivalent)
is prepared in a suitable solvent, such as ethanol.

e The reaction mixture is cooled in an ice bath.

e An aqueous solution of a strong base, such as sodium hydroxide, is added dropwise to the
cooled mixture with continuous stirring.

e The reaction is allowed to proceed at a controlled temperature until completion, which can be
monitored by techniques like thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is neutralized with an acid.
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e The product is typically isolated by filtration or extraction.

» Further purification of the crude product can be achieved by recrystallization or column
chromatography.

Visualization of a Related Synthetic Pathway

As specific signaling pathways involving dicyclobutylidene are not documented, the following
diagram illustrates the general Claisen-Schmidt condensation reaction for the synthesis of a
dibenzylidenecyclobutanone, a compound class related to dicyclobutylidene.

Caption: General workflow for Claisen-Schmidt condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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